Cas no 17514-96-4 (Benzo[b]thiophene, 5-ethyl-)

• Product Name: Benzo[b]thiophene, 5-ethyl-
• CAS No: 17514-96-4
• MF: C₁₀H₁₀S
• MW: 162.251401424408
• CID: 1368033
• PubChem ID: 6427873
• Update Time: 2025-04-20

Benzo[b]thiophene, 5-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 5-ethyl-
• 5-ethyl-1-benzothiophene
• 5-ethylBenzo[b]thiophene
• Benzo[b]thiophene, 5-ethyl
• DA-37376
• DTXSID80423819
• 5-ethylbenzo(b)thiophene
• SCHEMBL1774025
• 17514-96-4

• Inchi： 1S/C10H10S/c1-2-8-3-4-10-9(7-8)5-6-11-10/h3-7H,2H2,1H3
• InChI Key： XXKJPQUVYBHFBU-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC(=C2)CC

Computed Properties

• Exact Mass: 162.0504
• Monoisotopic Mass: 162.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes